2,3,10-trimethoxy-7,12a-dihydro-5H-isochromeno[4,3-b]chromen-6a-ol

• CAS RN: 14991-62-9
• Molecular Formula: C19H20O6
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 2,3,10-trimethoxy-7,12a-dihydro-5H-isochromeno[4,3-b]chromen-6a-ol
• InChI: InChI=1S/C19H20O6/c1-21-13-5-4-11-9-19(20)18(25-15(11)7-13)14-8-17(23-3)16(22-2)6-12(14)10-24-19/h4-8,18,20H,9-10H2,1-3H3
• InChI Key: DOTQXVPWLWIDFI-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(CC3(C(O2)C4=CC(=C(C=C4CO3)OC)OC)O)C=C1
• synonyms: 5,12a-Dihydro-2,3,10-trimethoxy-[2]benzopyrano[4,3-b][1]benzopyran-6a(7H)-ol

Description

2,3,10-trimethoxy-7,12a-dihydro-5H-isochromeno[4,3-b]chromen-6a-ol, also known as Hesperetin, is a flavanone that is commonly found in citrus fruits. It has been the subject of scientific research due to its potential health benefits, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of hesperetin is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
2,3,10-trimethoxy-7,12a-dihydro-5H-isochromeno[4,3-b]chromen-6a-ol has been shown to have numerous biochemical and physiological effects on the body. It has been found to reduce inflammation, lower blood pressure, improve insulin sensitivity, and reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

One advantage of using hesperetin in lab experiments is that it is a naturally occurring compound that can be easily extracted from citrus fruits. Additionally, it has been extensively studied and has a well-established safety profile. However, one limitation is that it may not be as potent as synthetic compounds, which may limit its effectiveness in certain experiments.

Future Directions

There are numerous future directions for research on hesperetin. One area of interest is its potential as a treatment for cancer, as it has been shown to have anticancer properties. Additionally, further research is needed to fully understand its mechanism of action and to determine the optimal dosage and administration methods for various health conditions.

Synthesis Methods

2,3,10-trimethoxy-7,12a-dihydro-5H-isochromeno[4,3-b]chromen-6a-ol can be synthesized through various methods, including chemical synthesis and extraction from natural sources. Chemical synthesis involves the use of chemical reactions to create the compound, while extraction from natural sources involves the isolation of the compound from citrus fruits.

Scientific Research Applications

2,3,10-trimethoxy-7,12a-dihydro-5H-isochromeno[4,3-b]chromen-6a-ol has been the subject of numerous scientific studies due to its potential health benefits. It has been shown to have anti-inflammatory properties, which may help reduce the risk of chronic diseases such as diabetes, heart disease, and cancer. Additionally, hesperetin has been found to have antioxidant properties, which may help protect cells from damage caused by free radicals.